Cas no 2172557-71-8 (5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide)
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
- 2172557-71-8
- EN300-1593883
-
- Inchi: 1S/C10H18N4O2/c1-3-8-9(10(11)16)12-13-14(8)7(2)5-4-6-15/h7,15H,3-6H2,1-2H3,(H2,11,16)
- InChI Key: PZJNOYQWLYQQMT-UHFFFAOYSA-N
- SMILES: OCCCC(C)N1C(=C(C(N)=O)N=N1)CC
Computed Properties
- Exact Mass: 226.14297583g/mol
- Monoisotopic Mass: 226.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 94Ų
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593883-0.05g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 0.05g |
$2254.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-0.1g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 0.1g |
$2361.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-0.25g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 0.25g |
$2468.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-0.5g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 0.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-1.0g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 1g |
$2683.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-2.5g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 2.5g |
$5258.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-5.0g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 5g |
$7780.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-10.0g |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 10g |
$11537.0 | 2023-06-04 | ||
| Enamine | EN300-1593883-50mg |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 50mg |
$2254.0 | 2023-09-23 | ||
| Enamine | EN300-1593883-100mg |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172557-71-8 | 100mg |
$2361.0 | 2023-09-23 |
5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
5-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview
The compound 5-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide, identified by the CAS number 2172557-71-8, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of triazoles, which are well-known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a 1,2,3-triazole ring system substituted with an ethyl group at position 5 and a hydroxypentan group at position 1. The carboxamide functionality further enhances its reactivity and functional versatility.
Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the hydroxypentan group introduces hydrophilic properties, which can improve the compound's solubility and bioavailability. This makes it a promising candidate for drug delivery systems or as a component in bioactive molecules. Additionally, the ethyl substitution at position 5 contributes to the compound's lipophilicity, balancing its overall physicochemical properties to enhance its potential for pharmacological applications.
The synthesis of 5-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide typically involves a combination of click chemistry and amide bond formation techniques. Click chemistry, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), has revolutionized the synthesis of triazoles due to its high efficiency and selectivity. The hydroxypentan group can be introduced through various methods, including hydroxylation reactions or enzymatic processes, depending on the desired stereochemistry and regioselectivity.
In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. For instance, recent research has demonstrated its ability to modulate the activity of kinases involved in cellular signaling pathways. This suggests that it could be a lead compound for developing novel therapeutic agents targeting diseases such as cancer or inflammatory disorders. Furthermore, its carboxamide group can serve as a site for further functionalization, enabling the creation of more complex molecular architectures with enhanced biological activity.
The application of computational chemistry tools has provided deeper insights into the molecular interactions and pharmacokinetic profiles of this compound. Molecular docking studies have revealed that it exhibits favorable binding affinities towards several protein targets, which is crucial for its potential use in drug design. Additionally, quantum mechanical calculations have shed light on its electronic properties and reactivity patterns, aiding in the rational design of derivatives with improved efficacy.
From an environmental standpoint, the biodegradability and ecotoxicological profile of 5-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide are areas of growing interest. As industries increasingly prioritize sustainability and green chemistry principles, understanding the environmental impact of such compounds is essential. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions; however, further research is required to assess its long-term effects on aquatic ecosystems.
In conclusion, 5-Ethyl-1-(5-Hydroxypentan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide represents a compelling example of how modern chemical synthesis and computational modeling can converge to create molecules with multifaceted applications. Its unique structure endows it with properties that make it suitable for a wide range of applications in medicine and materials science. As research continues to unravel its full potential, this compound stands at the forefront of innovative chemical development.
2172557-71-8 (5-ethyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)